Cas no 1823887-09-7 (5-(Bromomethyl)-6-methylnicotinonitrile)

• Product Name: 5-(Bromomethyl)-6-methylnicotinonitrile
• CAS No: 1823887-09-7
• MF: C₈H₇BrN₂
• MW: 211.058580636978
• CID: 4826988
• Update Time: 2025-06-14

5-(Bromomethyl)-6-methylnicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(Bromomethyl)-6-methylnicotinonitrile

• Inchi： 1S/C8H7BrN2/c1-6-8(3-9)2-7(4-10)5-11-6/h2,5H,3H2,1H3
• InChI Key： FXKSVNIRSKHJIN-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C#N)=CN=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 1.5
• Topological Polar Surface Area: 36.7

Additional information on 5-(Bromomethyl)-6-methylnicotinonitrile

Comprehensive Overview of 5-(Bromomethyl)-6-methylnicotinonitrile (CAS No. 1823887-09-7)

5-(Bromomethyl)-6-methylnicotinonitrile (CAS No. 1823887-09-7) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This nitrile derivative, featuring a bromomethyl substituent, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structure, combining a pyridine ring with reactive functional groups, makes it invaluable for constructing complex heterocyclic frameworks. Researchers increasingly focus on this compound due to its versatility in cross-coupling reactions and nucleophilic substitutions, aligning with current trends in green chemistry and atom-efficient synthesis.

The compound's molecular formula C8H7BrN2 and precise molecular weight (211.06 g/mol) enable exact stoichiometric control in reactions. Recent publications highlight its role in developing kinase inhibitors and antiviral agents, addressing growing demand for targeted therapeutics. Analytical techniques like HPLC and NMR spectroscopy confirm its high purity (>98%), a crucial factor for reproducibility in medicinal chemistry applications. The bromomethyl group's reactivity facilitates C-C bond formation, particularly in Suzuki-Miyaura couplings, a hot topic in catalysis research.

Storage recommendations for 5-(Bromomethyl)-6-methylnicotinonitrile emphasize protection from moisture and light at 2-8°C, following GMP guidelines for sensitive intermediates. Its stability under inert atmospheres makes it suitable for automated synthesis platforms, a growing sector in high-throughput screening. Patent analyses reveal increasing use in cancer drug discovery, particularly for modifying pharmacophore structures to enhance binding affinity.

From a regulatory perspective, proper handling procedures align with REACH compliance standards. The compound's logP value (predicted 1.82) suggests moderate lipophilicity, important for ADME optimization in drug design. Recent computational studies explore its potential as a molecular scaffold for fragment-based drug discovery, a trending approach in precision medicine development.

Industrial-scale production employs continuous flow chemistry methods to improve yield and reduce waste, addressing sustainability concerns. The bromine atom's strategic position enables diverse transformations, making this compound a versatile building block for structure-activity relationship studies. Analytical data sheets typically include detailed spectroscopic fingerprints (IR, MS) to ensure batch-to-batch consistency.

Emerging applications include incorporation into metal-organic frameworks (MOFs) for catalytic systems, reflecting interdisciplinary research trends. The compound's crystallographic data aids in molecular modeling studies, particularly for designing allosteric modulators. Quality control protocols emphasize residual solvent analysis to meet ICH guidelines for pharmaceutical intermediates.

Recent innovations involve its use in click chemistry approaches for bioconjugation, relevant to antibody-drug conjugate development. The methylnicotinonitrile core contributes to hydrogen bonding interactions important for protein-ligand recognition. Safety assessments confirm compatibility with common protective group strategies during multi-step syntheses.

Market analyses indicate growing demand from contract research organizations specializing in small molecule therapeutics. The compound's structural analogs show promise in neurodegenerative disease research, particularly for modulating enzyme inhibition pathways. Technical bulletins often highlight optimized purification methods using flash chromatography or recrystallization techniques.

In process chemistry applications, researchers leverage its reactivity for regioselective functionalization of complex molecules. The compound's thermal stability profile makes it suitable for microwave-assisted reactions, a popular technique for reaction optimization. Recent studies explore its potential in photoredox catalysis systems for C-H activation transformations.

Documented scalability to kilogram quantities supports transition from discovery chemistry to preclinical development stages. The nitrile group's participation in cycloaddition reactions enables construction of polyheterocyclic systems with potential biological activity. Current research focuses on developing chiral derivatives for asymmetric synthesis applications.